Cas no 959056-02-1 (Benzamide, N-(2-cyano-1-methylethyl)-)

• Product Name: Benzamide, N-(2-cyano-1-methylethyl)-
• CAS No: 959056-02-1
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 1022542
• PubChem ID: 569416
• Update Time: 2025-04-20

Benzamide, N-(2-cyano-1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(2-cyano-1-methylethyl)-
• N-(1-cyanopropan-2-yl)benzamide
• 959056-02-1
• AGIYKRKGGRYHRO-UHFFFAOYSA-N
• Butyrontirile, 3-[benzoylamino]-
• AKOS006226299
• N-(2-Cyano-1-methylethyl)benzamide #
• DTXSID40341025

• Inchi： 1S/C11H12N2O/c1-9(7-8-12)13-11(14)10-5-3-2-4-6-10/h2-6,9H,7H2,1H3,(H,13,14)
• InChI Key： AGIYKRKGGRYHRO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NC(C)CC#N

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.9Ų